8-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C14H17N5O2/c20-12-14(18-13(21)17-12)4-6-19(7-5-14)11-9-2-1-3-10(9)15-8-16-11/h8H,1-7H2,(H2,17,18,20,21)
• InChI Key: TUOKLABYCRINBF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N=CN=C2N3CCC4(CC3)C(=O)NC(=O)N4
• Molecular Formula: C14H17N5O2
• Molecular Weight: 287.32 g/mol

Description

The compound is a complex organic molecule that contains several interesting structural components, including a cyclopenta[d]pyrimidin-4-yl group and a 1,3,8-triazaspiro[4.5]decane-2,4-dione group. These groups are part of larger classes of compounds that are often found in pharmaceuticals and other biologically active substances.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring structures and functional groups. Unfortunately, without more specific information or a detailed structural diagram, it’s difficult to provide a more thorough analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the size and shape of the molecule, the types and locations of functional groups, and the presence of any chiral centers.

Scientific Research Applications

Cancer Research and Chemotherapy

• . Researchers are investigating its potential as an anticancer agent, particularly in the context of targeted therapies.

Cardiovascular Health

• .

Drug Design and Medicinal Chemistry

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if it were used as a pharmaceutical, the mechanism of action would depend on how the compound interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, studying its mechanism of action, and conducting clinical trials.